Cas no 191284-34-1 (2H-1,4-Oxazin-2-one,3,6-dihydro-3-methyl-6-(1-methylethyl)-5-phenyl-, (3S,6R)-)

• Product Name: 2H-1,4-Oxazin-2-one,3,6-dihydro-3-methyl-6-(1-methylethyl)-5-phenyl-, (3S,6R)-
• CAS No: 191284-34-1
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 115981
• PubChem ID: 10911404
• Update Time: 2025-04-18

2H-1,4-Oxazin-2-one,3,6-dihydro-3-methyl-6-(1-methylethyl)-5-phenyl-, (3S,6R)- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Oxazin-2-one,3,6-dihydro-3-methyl-6-(1-methylethyl)-5-phenyl-, (3S,6R)-
• (3S,6R)-6-Isopropyl-3-methyl-5-phenyl-3,6-dihydro-2H-1,4-oxazin-2-one
• (2R,5S)-5-methyl-3-phenyl-2-propan-2-yl-2,5-dihydro-1,4-oxazin-6-one
• SCHEMBL6059782
• 191284-34-1

• Inchi： 1S/C14H17NO2/c1-9(2)13-12(11-7-5-4-6-8-11)15-10(3)14(16)17-13/h4-10,13H,1-3H3/t10-,13+/m0/s1
• InChI Key： XQMCAYQHEBZGJA-GXFFZTMASA-N
• SMILES： O1C([C@H](C)N=C(C2C=CC=CC=2)[C@H]1C(C)C)=O

Computed Properties

• Exact Mass: 231.12601
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.66